Cas no 15719-56-9 (Silane,1-heptyn-1-yltrimethyl-)

• Product Name: Silane,1-heptyn-1-yltrimethyl-
• CAS No: 15719-56-9
• MF: C₁₀H₂₀Si
• MW: 168.35130405426
• MDL: MFCD00053890
• CID: 136428
• PubChem ID: 10964922
• Update Time: 2025-09-24

Silane,1-heptyn-1-yltrimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,1-heptyn-1-yltrimethyl-
• 1-HEPTYNYLTRIMETHYLSILANE
• hept-1-ynyl(trimethyl)silane
• 1-trimethylsilanyl-hept-1-yne
• Hept-1-inyl-trimethyl-silan
• hept-1-ynyl-trimethyl-silane
• Silane,1-heptyn-1-yltrimethyl
• trimethylsilylheptyne
• 15719-56-9
• MFCD00053890
• AKOS006343452
• Hept-1-ynyltrimethylsilane
• hept-1-yn-1-yltrimethylsilane
• DTXSID80450004
• FT-0691069
• ZEUUFOPEEQSBDA-UHFFFAOYSA-N
• J-802219
• 1-Heptynyltrimethylsilane, 95%

• MDL： MFCD00053890
• Inchi： 1S/C10H20Si/c1-5-6-7-8-9-10-11(2,3)4/h5-8H2,1-4H3
• InChI Key： ZEUUFOPEEQSBDA-UHFFFAOYSA-N
• SMILES： [Si](C#CCCCCC)(C)(C)C

Computed Properties

• Exact Mass: 168.13300
• Monoisotopic Mass: 168.133427172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 176 °C
• Flash Point: 42°C
• Refractive Index: 1.4344
• PSA: 0.00000
• LogP: 3.44750
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

Silane,1-heptyn-1-yltrimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S23; S26; S36
• TSCA：No
• Risk Phrases：R10; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes